(R)-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine

• IUPAC Name: (3R)-1-[[4-fluoro-2-(trifluoromethyl)phenyl]methyl]piperidin-3-amine
• InChI: InChI=1S/C13H16F4N2/c14-10-4-3-9(12(6-10)13(15,16)17)7-19-5-1-2-11(18)8-19/h3-4,6,11H,1-2,5,7-8,18H2/t11-/m1/s1
• InChI Key: MLUDSJREUPDIFQ-LLVKDONJSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=C(C=C2)F)C(F)(F)F)N
• Isomeric SMILES: C1C[C@H](CN(C1)CC2=C(C=C(C=C2)F)C(F)(F)F)N
• Molecular Formula: C13H16F4N2
• Molecular Weight: 276.27 g/mol

Description

®-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine is a chemical compound known for its unique structural properties and potential applications in various scientific fields. This compound features a piperidine ring substituted with a benzyl group containing fluorine and trifluoromethyl groups, which contribute to its distinct chemical behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Benzyl Intermediate: The benzyl intermediate is synthesized by reacting 4-fluoro-2-(trifluoromethyl)benzyl chloride with a suitable nucleophile under controlled conditions.

Piperidine Ring Formation: The benzyl intermediate is then reacted with piperidine in the presence of a base to form the desired piperidine derivative.

Resolution of Enantiomers: The racemic mixture is resolved using chiral chromatography or other resolution techniques to obtain the ®-enantiomer.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

®-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or piperidine ring positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzyl or piperidine derivatives.

Scientific Research Applications

Chemistry

In chemistry, ®-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

In biological research, this compound is studied for its potential interactions with biological targets, such as enzymes and receptors. It serves as a model compound for understanding the effects of fluorine and trifluoromethyl groups on biological activity.

Medicine

In medicine, ®-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine is investigated for its potential therapeutic applications. Its structural features make it a candidate for drug development, particularly in the areas of central nervous system disorders and inflammation.

Industry

In the industrial sector, this compound is utilized in the development of specialty chemicals and materials. Its stability and reactivity make it suitable for various applications, including coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of ®-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine and trifluoromethyl groups enhance its binding affinity and selectivity, leading to modulation of biological pathways. The piperidine ring provides structural rigidity, contributing to its overall activity.

Comparison with Similar Compounds

Similar Compounds

(S)-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine: The enantiomer of the compound with similar properties but different biological activity.

1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidine: Lacks the amine group, resulting in different reactivity and applications.

4-fluoro-2-(trifluoromethyl)benzylamine: Lacks the piperidine ring, leading to different chemical behavior.

Uniqueness

®-1-(4-fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine is unique due to its combination of fluorine, trifluoromethyl, and piperidine moieties. This combination imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.